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Compound of Interest

Compound Name: Bis(2-nitrophenyl)amine

Cat. No.: B107571 Get Quote

Technical Data Sheet: Bis(2-nitrophenyl)amine
This document provides essential physicochemical properties of Bis(2-nitrophenyl)amine, a

chemical compound of interest in various research and development applications. The data is

presented for researchers, scientists, and professionals in drug development.

Core Molecular Information
Bis(2-nitrophenyl)amine, also known as N-(2-Nitrophenyl)-2-nitroaniline, is an organic

compound with the chemical formula C₁₂H₉N₃O₄.[1] Its molecular structure consists of two

nitrophenyl groups attached to a central amine.

A summary of its fundamental molecular properties is provided in the table below.

Property Value

Molecular Formula C₁₂H₉N₃O₄[1]

Molecular Weight 259.22 g/mol [1][2]

CAS Number 18264-71-6[1][2]
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The molecular formula dictates the elemental composition, which in turn determines the

molecular weight of the compound. This relationship is fundamental to its chemical identity and

behavior.
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Fig. 1: Relationship between chemical identity and molecular properties.

Disclaimer: This document provides baseline chemical data. As an AI, it cannot generate

experimental protocols or detailed signaling pathway analyses.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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